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Compound of Interest

Compound Name:
S-Adenosyl-L-methionine disulfate

tosylate

Cat. No.: B10765666 Get Quote

Welcome to the technical support center for S-Adenosyl-L-methionine Disulfate Tosylate
(SAMe-DST). This resource is designed to assist researchers, scientists, and drug

development professionals in overcoming common challenges associated with the solubility

and handling of this compound.

Frequently Asked Questions (FAQs)
Q1: What is S-Adenosyl-L-methionine Disulfate Tosylate (SAMe-DST)?

A1: S-Adenosyl-L-methionine Disulfate Tosylate is a stable salt form of S-Adenosyl-L-

methionine (SAMe). SAMe is a crucial molecule and a common cosubstrate involved in

numerous cellular processes, including methyl group transfer (transmethylation),

transsulfuration, and polyamine biosynthesis.[1] The disulfate tosylate salt form is specifically

engineered to enhance the stability of the otherwise labile SAMe molecule, protecting it from

moisture and heat-induced degradation.[2] This improved stability ensures a longer shelf-life

and consistent potency for experimental use.[2]

Q2: In which solvents is SAMe-DST soluble?

A2: SAMe-DST is freely soluble in water.[2][3][4] It is also highly soluble in Dimethyl Sulfoxide

(DMSO).[5] Conversely, it is poorly soluble or insoluble in ethanol.[5] For in vivo studies,

various formulations using co-solvents like PEG300, Tween 80, and saline are often employed.

[5][6]
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Q3: What factors can influence the solubility of SAMe-DST?

A3: Key factors that can affect the solubility of SAMe-DST include:

Temperature: While specific data on the temperature-solubility profile of SAMe-DST is not

readily available, for most solid solutes in liquid solvents, solubility tends to increase with

temperature.[7] However, it is crucial to be aware that SAMe is a thermally unstable

substance, and elevated temperatures (above 60°C) can lead to rapid degradation.[8]

pH: The stability of SAMe in aqueous solutions is pH-dependent. The molecule is most

stable in acidic conditions (pH 3.5-4.5) and degrades rapidly in alkaline solutions. While this

primarily relates to stability, significant deviations from the optimal pH range could potentially

impact its solubility characteristics. The pH of a 1 in 20 aqueous solution of Ademetionine

Disulfate Tosylate is between 1.0 and 2.0.[9]

Sonication: The use of sonication is often recommended to aid in the dissolution of SAMe-

DST in solvents like water and DMSO, particularly at higher concentrations.[5]

Q4: How should I store SAMe-DST powder and its solutions?

A4:

Powder: The pure, solid form of SAMe-DST should be stored at -20°C for long-term stability

(up to 3 years).[5] Some suppliers recommend storage at 2°C - 8°C, protected from light. It is

also described as a hygroscopic powder, so it should be kept dry to prevent deterioration.[3]

[4]

Solutions: Stock solutions should be aliquoted and stored at -80°C for up to 6 months or at

-20°C for up to 1 month to avoid repeated freeze-thaw cycles.[10] If water is used as the

solvent for a stock solution, it is recommended to filter and sterilize it before use in cell

culture.[10] For in vivo experiments, it is best to prepare fresh solutions on the day of use.

[10]
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Issue Possible Cause Recommended Solution

Precipitate forms in the

solution upon storage.

The concentration may be too

high for the storage

temperature, or the solvent

may not be optimal.

Try warming the solution gently

(do not exceed 40°C) to see if

the precipitate redissolves. If

the issue persists, consider

preparing a more dilute stock

solution. For long-term

storage, ensure the solution is

stored at -80°C.

The powder is difficult to

dissolve.

The compound may not be

readily soluble at the desired

concentration without

assistance.

Use sonication to aid

dissolution.[5] You can also try

gentle warming, but be mindful

of the thermal instability of

SAMe.[8] Ensure you are

using a recommended solvent

such as water or DMSO.[5]

Inconsistent experimental

results.

This could be due to the

degradation of SAMe-DST in

solution.

Prepare fresh solutions for

each experiment, especially for

in vivo studies.[10] Avoid

repeated freeze-thaw cycles by

storing solutions in single-use

aliquots.[10] Ensure the pH of

your experimental system is

not alkaline, as this can rapidly

degrade SAMe.

Cell culture contamination after

adding SAMe-DST solution.

The stock solution may not be

sterile.

If you prepare a stock solution

in water or a buffer, it is crucial

to sterilize it by filtration

through a 0.22 µm filter before

adding it to your cell culture

medium.[10]

Quantitative Data Summary
Solubility of S-Adenosyl-L-methionine Disulfate Tosylate
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

Water (H₂O) 72[5] 93.9[5]
Sonication is

recommended.[5]

Water (H₂O) 33.33[6] 43.47[6]
Ultrasonic assistance

needed.[6]

Dimethyl Sulfoxide

(DMSO)
247.5[5] 322.77[5]

Sonication is

recommended.[5]

Dimethyl Sulfoxide

(DMSO)
100[6] 130.41[6]

Ultrasonic assistance

needed.[6]

Ethanol < 1[5] -
Insoluble or slightly

soluble.[5]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

5[5] 6.52[5]

For in vivo

formulation.

Sonication

recommended.[5]

10% DMSO + 90%

Corn Oil
≥ 2.5[6] ≥ 3.26[6]

For in vivo

formulation.[6]

Experimental Protocols
Protocol for Preparing a 100 mM Stock Solution of SAMe-DST in Water

Calculate the required mass: The molecular weight of S-Adenosyl-L-methionine disulfate
tosylate is 766.8 g/mol .[5] To prepare 1 mL of a 100 mM stock solution, you will need:

Mass (g) = 0.1 L/mol * 766.8 g/mol * 0.001 L = 0.07668 g = 76.68 mg

Weigh the compound: Accurately weigh 76.68 mg of SAMe-DST powder using a calibrated

analytical balance.

Dissolution:
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Transfer the weighed powder to a sterile 1.5 mL microcentrifuge tube.

Add 1 mL of sterile, nuclease-free water.

Vortex briefly to suspend the powder.

Place the tube in a sonicator water bath and sonicate until the solution is clear. This may

take a few minutes. Avoid excessive heating of the water bath.

Sterilization (for cell culture applications):

Draw the clear solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new sterile microcentrifuge tube.

Aliquoting and Storage:

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in

sterile microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months).[10]

Visualizations

Solution Preparation Storage Experimental Use

Weigh SAMe-DST Powder Add Solvent (e.g., Water, DMSO) Dissolve with Sonication Sterile Filter (0.22 µm) Aliquot into Single-Use Tubes Store at -80°C Thaw a Single Aliquot Dilute to Working Concentration Add to Experiment (e.g., Cell Culture)

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using SAMe-DST solutions.
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Caption: The Methylation Cycle involving SAMe.
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Caption: Involvement of SAMe in Transsulfuration and Polyamine Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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